![molecular formula C14H16ClN5O2 B2635370 1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea CAS No. 1797659-87-0](/img/structure/B2635370.png)
1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea
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Description
1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as CDK9 inhibitor and has been extensively studied for its therapeutic benefits in various diseases.
Scientific Research Applications
Pharmaceutical Development
- GPR14/Urotensin-II Receptor Agonism : This compound has been identified as a nonpeptidic agonist of the urotensin-II receptor, with significant selectivity and potential as a pharmacological research tool and drug lead (Croston et al., 2002).
Chemical Synthesis and Reactivity
Heterocyclic Compound Formation : It has been used in the preparation of various heterocyclic compounds, demonstrating its utility in synthetic chemistry and potential for creating diverse molecular structures (Moskvina et al., 2015).
Formation of Multiply Hydrogen-Bonded Complexes : Research on heterocyclic ureas like this compound includes their unfolding to form multiply hydrogen-bonded complexes, relevant in the study of self-assembly and molecular interactions (Corbin et al., 2001).
Antimicrobial and Anticancer Applications
Antimicrobial Properties : Novel imidazole ureas/carboxamides containing this compound have been synthesized and evaluated for antimicrobial effects, highlighting its potential in developing new antimicrobial agents (Rani et al., 2014).
Anticancer Agent Development : Diaryl urea derivatives including this compound have been evaluated for antiproliferative activity against various cancer cell lines, suggesting its use as a potential anticancer agent (Feng et al., 2020).
Miscellaneous Applications
Corrosion Inhibition : It has been investigated for its effectiveness as a corrosion inhibitor, which could be significant in industrial applications, particularly in protecting metals from corrosion in acidic environments (Bahrami & Hosseini, 2012).
Electro-Optic and Nonlinear Optical Properties : Studies have explored its significant electro-optic properties, suggesting potential applications in optoelectronic device fabrications (Shkir et al., 2018).
properties
IUPAC Name |
1-(2-chlorophenyl)-3-[4-(dimethylamino)-2-methoxypyrimidin-5-yl]urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16ClN5O2/c1-20(2)12-11(8-16-14(19-12)22-3)18-13(21)17-10-7-5-4-6-9(10)15/h4-8H,1-3H3,(H2,17,18,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DGYIPNQTMXVALV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC(=NC=C1NC(=O)NC2=CC=CC=C2Cl)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2-Chlorophenyl)-3-(4-(dimethylamino)-2-methoxypyrimidin-5-yl)urea |
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